Cas no 137375-86-1 (2-prop-2-enylsulfinylacetic Acid)

• Product Name: 2-prop-2-enylsulfinylacetic Acid
• CAS No: 137375-86-1
• MF: C₅H₈O₃S
• MW: 148.180220603943
• CID: 1245103
• PubChem ID: 19105822
• Update Time: 2025-04-20

2-prop-2-enylsulfinylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-prop-2-enylsulfinylacetic acid
• allylsulphinylacetic acid
• Ambcb4028026
• AG-D-75991
• CTK4C0769
• (ALLYLSULFINYL)ACETIC ACID
• (allylsulfinyl)acetic acid(SALTDATA: FREE)
• 137375-86-1
• SCHEMBL9323023
• DTXSID50598144
• AKOS006280778
• 2-(Allylsulfinyl)acetic acid
• (Prop-2-ene-1-sulfinyl)acetic acid
• 2-prop-2-enylsulfinylacetic Acid

• MDL： MFCD09864575
• Inchi： 1S/C5H8O3S/c1-2-3-9(8)4-5(6)7/h2H,1,3-4H2,(H,6,7)
• InChI Key： WKWMEMNYAAIKAV-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(CC=C)=O

Computed Properties

• Exact Mass: 148.01900
• Monoisotopic Mass: 148.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.58000
• LogP: 0.87140